Cas no 2091652-88-7 (5-bromo-1-(cyclopropylmethyl)-1H-1,2,4-triazole)

5-bromo-1-(cyclopropylmethyl)-1H-1,2,4-triazole structure
2091652-88-7 structure
Product Name:5-bromo-1-(cyclopropylmethyl)-1H-1,2,4-triazole
CAS No:2091652-88-7
MF:C6H8BrN3
MW:202.051819801331
MDL:MFCD31381276
CID:4636978
PubChem ID:131273102
Update Time:2024-11-06

5-bromo-1-(cyclopropylmethyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-1-(cyclopropylmethyl)-1H-1,2,4-triazole
    • 1H-1,2,4-Triazole, 5-bromo-1-(cyclopropylmethyl)-
    • G40102
    • EN300-349264
    • DB-413516
    • 5-bromo-1-(cyclopropylmethyl)-1,2,4-triazole
    • 2091652-88-7
    • MDL: MFCD31381276
    • Inchi: 1S/C6H8BrN3/c7-6-8-4-9-10(6)3-5-1-2-5/h4-5H,1-3H2
    • InChI Key: ILWKBKRMLLVIHX-UHFFFAOYSA-N
    • SMILES: N1(CC2CC2)C(Br)=NC=N1

Computed Properties

  • Exact Mass: 200.99016g/mol
  • Monoisotopic Mass: 200.99016g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 30.7Ų

5-bromo-1-(cyclopropylmethyl)-1H-1,2,4-triazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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EN300-349264-0.05g
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Enamine
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Enamine
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Enamine
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Enamine
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